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Compound of Interest

Compound Name: 1,1-Dibromocyclopropane

Cat. No.: B14071962 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-dibromocyclopropane is not readily

available. The following guidance is based on safety data for structurally similar compounds,

such as other brominated hydrocarbons and cyclopropane derivatives, as well as general best

practices for handling hazardous laboratory chemicals. It is imperative to treat 1,1-
dibromocyclopropane with a high degree of caution as a substance with significant potential

hazards. A thorough risk assessment should be conducted before handling this chemical.

Hazard Profile and Physical Properties
1,1-dibromocyclopropane should be handled as a potentially hazardous chemical. Based on

data from analogous compounds, it is likely to be a skin and eye irritant and may cause

respiratory irritation.[1] It may also be harmful if inhaled or swallowed. Due to the presence of

the strained cyclopropane ring and bromine atoms, it may be reactive and potentially unstable

under certain conditions, such as exposure to heat or strong bases.[2][3]

Table 1: Physical and Chemical Properties of 1,1-dibromocyclopropane and Related

Compounds
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Property
Value for 1,1-
dibromocyclopropane

Value for Structurally
Similar Compounds

Molecular Formula C₃H₄Br₂ -

Molecular Weight 199.87 g/mol [4] -

Appearance Likely a liquid -

Boiling Point Data not available
1,2-dibromopropane: 141-142

°C

Density Data not available
1,2-dibromopropane: 1.93

g/mL

Hazards Data not available

1,1-dibromo-2,2-

bis(chloromethyl)cyclopropane:

Causes skin and serious eye

irritation, may cause

respiratory irritation.[1]

Personal Protective Equipment (PPE)
A robust personal protective equipment strategy is critical to minimize exposure when handling

1,1-dibromocyclopropane.

Table 2: Recommended Personal Protective Equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibromocyclopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibromo-2_2-bis_chloromethyl_cyclopropane
https://www.benchchem.com/product/b14071962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14071962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must be worn at all

times. A face shield should be

worn over goggles when there

is a risk of splashing.[5]

Eyewear must meet

appropriate national standards

(e.g., ANSI Z87.1 in the US).

Skin Protection Chemical-resistant lab coat

A flame-resistant lab coat

should be worn and fully

buttoned.[5] Long pants and

closed-toe shoes are

mandatory.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Disposable nitrile gloves offer

good short-term protection.[5]

Always consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times. Inspect

gloves before each use and

replace them immediately

upon contamination.[5][6]

Consider double-gloving for

added protection.[7][8]

Respiratory Protection
Use in a certified chemical

fume hood

If a fume hood is not available

or ventilation is inadequate, a

full-face or half-mask air-

purifying respirator with

appropriate cartridges (NIOSH-

approved or equivalent) should

be used.[9]
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Receiving and Inspection: Upon receipt, transport the chemical in a secondary container to

the laboratory.[5] In a fume hood, inspect the container for any signs of damage or leakage.

[5]

Storage: Store 1,1-dibromocyclopropane in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.[5][10] Keep the

container tightly closed.[5] For long-term stability, store in a refrigerator in an amber glass

bottle to protect from light.[3]

Dispensing: Conduct all transfers and dispensing of 1,1-dibromocyclopropane inside a

certified chemical fume hood. Use spark-proof tools and ground and bond containers when

transferring large volumes to prevent static discharge.[5][10]

Experimental Use: Work with the smallest quantity of the chemical necessary for the

experiment.[5] Ensure all glassware is clean and dry.[7]

Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

[11]

Skin Contact

Immediately wash off with soap and plenty of

water.[11] Remove contaminated clothing.

Consult a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[11]

Remove contact lenses if present and easy to

do.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.[5]

Evacuation and Ventilation: In case of a spill, immediately evacuate personnel from the

affected area. Ensure the area is well-ventilated, and if safe to do so, increase ventilation by
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opening sashes in the fume hood.

Control Ignition Sources: Eliminate all potential sources of ignition, such as open flames,

sparks, and hot surfaces.[7][12]

Containment: For a small spill, and if you are trained to do so, contain the spill using an inert

absorbent material like sand, vermiculite, or a commercial sorbent pad.[7] Do not use

combustible materials.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled, and sealed container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Large Spills: For large spills, or if you are unsure how to handle the situation, evacuate the

area and contact your institution's emergency response team immediately.[7]
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Caption: Workflow for responding to a 1,1-dibromocyclopropane spill.
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Segregation: All solutions containing 1,1-dibromocyclopropane and any unused portions of

the chemical must be collected as hazardous waste.[5]

Contaminated Materials: Any materials that have come into contact with 1,1-
dibromocyclopropane, including gloves, absorbent pads, and disposable labware, must

also be disposed of as hazardous waste.[5]

Containerization: Collect waste in a designated, properly labeled, and sealed container that

is compatible with the chemical.[5] The container should be clearly labeled with the chemical

name and associated hazards.

Disposal: Arrange for disposal through your institution's hazardous waste management

program.[7] Never dispose of this chemical down the drain or in the regular trash.[7]

Reactivity and Incompatibilities
Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[10]

Conditions to Avoid: Keep away from heat, flames, and sparks.[10] The strained

cyclopropane ring can be susceptible to ring-opening reactions under various conditions.[3]

Hazardous Decomposition Products: Hazardous decomposition products are not fully

characterized but may include hydrogen bromide and carbon oxides upon combustion.

This document provides a summary of safety protocols for handling 1,1-
dibromocyclopropane. It is essential for all personnel to be thoroughly trained on these

procedures and to consult with their institution's safety office before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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